Cas no 6136-93-2 (Diethoxyacetonitrile)

Diethoxyacetonitrile Properties

Names and Identifiers

• 2,2-Diethoxyacetonitrile
• Diethoxyacetonitrile
• Acetonitrile,2,2-diethoxy-
• Acetonitrile, diethoxy-
• Acetonitrile, 2,2-diethoxy-
• 2,2-diethoxyethanenitrile
• cyanodiethoxymethane
• Diethoxyacetonitrile, 97%
• UDELMRIGXNCYLU-UHFFFAOYSA-N
• STL451532
• SBB056427
• NE11000
• AB01964
• TRA0073289
• ZB011877
• SY036025
• 2，2-Diethoxy Acetonitrile
• EINECS 228-111-1
• AKOS015843383
• EN300-69752
• AS-18953
• InChI=1/C6H11NO2/c1-3-8-6(5-7)9-4-2/h6H,3-4H2,1-2H
• DB-007412
• DTXSID0064121
• NS00034660
• CS-W013452
• MFCD00043982
• 6136-93-2
• BP-11391
• SCHEMBL442012
• Z1117910237
• 2,2-diethoxyacetonitrile
• +Expand

• MDL： MFCD00043982
• InChIKey： UDELMRIGXNCYLU-UHFFFAOYSA-N
• Inchi： 1S/C6H11NO2/c1-3-8-6(5-7)9-4-2/h6H,3-4H2,1-2H3
• SMILES： O(C([H])([H])C([H])([H])[H])C([H])(C#N)OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 129.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 129.078978594g/mol
• Heavy Atom Count: 9
• Complexity: 98.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 42.2

Experimental Properties

• LogP: 0.90908
• PSA: 42.25000
• Refractive Index: n20/D 1.4(lit.)
• Boiling Point: 167.7 °C/773 mmHg(lit.)
• Melting Point: −19-−18 °C (lit.)
• Flash Point: Fahrenheit: 120.2 ° f
  Celsius: 49 ° c
  
• Solubility: Slightly soluble (22 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.929 g/mL at 25 °C(lit.)

Diethoxyacetonitrile Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： S16-S26-S27-S36-S37-S39
• Packing Group：III
• Risk Phrases：R10
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226-H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 10-20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：3

Diethoxyacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides